Cas no 24393-59-7 ((E)-Ethyl 3-(2-nitrophenyl)acrylate)

• Product Name: (E)-Ethyl 3-(2-nitrophenyl)acrylate
• CAS No: 24393-59-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 2837422
• PubChem ID: 5355496
• Update Time: 2025-11-07

(E)-Ethyl 3-(2-nitrophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-nitrophenyl)prop-2-enoate
• (E)-2-Nitrozimtsaeureethylester;o-nitrocinnamic acid ethyl ester;ethyl 3-(2-nitrophenyl)-2-propenate;(E)-ethyl 3-(2-nitrophenyl)acrylate;2-nitrocinnamic acid ethyl ester;3-(2-nitrophenyl)acrylic acid ethyl ester;2-Propenoic acid,3-(2-nitrophenyl)-,ethyl ester,(Z);
• 2-Nitrobenzeneacrylic acid ethyl ester
• Ethyl o-nitrocinnamate
• (E)-Ethyl-3-(2-nitrophenyl)acrylate
• Cinnamic acid, o-nitro-, ethyl ester
• Ethyl (2E)-3-(2-nitrophenyl)-2-propenoate #
• Ethyl 3-(2-nitrophenyl)acrylate
• Ethyl3-(2-nitrophenyl)acrylate
• ZAA39359
• (E)-Ethyl 3-(2-nitrophenyl)acrylate
• 24393-59-7
• MFCD00956801
• SCHEMBL4688054
• AKOS024385936
• NSC38000
• 2-Propenoic acid, 3-(2-nitrophenyl)-, ethyl ester, (2E)-
• BS-32174
• ethyl (E)-3-(2-nitrophenyl)prop-2-enoate
• 2437-05-0
• W17921
• ETHYL (E)-3-(2-NITROPHENYL)ACRYLATE
• NIOSH/GE0353166
• GE03531660
• 2-Propenoic acid, 3-(2-nitrophenyl)-, ethyl ester
• NSC-38000

• MDL： MFCD00956801
• Inchi： InChI=1S/C11H11NO4/c1-2-16-11(13)8-7-9-5-3-4-6-10(9)12(14)15/h3-8H,2H2,1H3/b8-7+
• InChI Key： TYYXOWPEFVCPDV-BQYQJAHWSA-N
• SMILES： CCOC(=O)/C=C/C1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.237
• Boiling Point: 355.3°Cat760mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.582
• PSA: 72.12000
• LogP: 2.69430

(E)-Ethyl 3-(2-nitrophenyl)acrylate Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on (E)-Ethyl 3-(2-nitrophenyl)acrylate

Introduction to (E)-Ethyl 3-(2-nitrophenyl)acrylate (CAS No. 24393-59-7)

(E)-Ethyl 3-(2-nitrophenyl)acrylate, with the CAS registry number 24393-59-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a substituted acrylate, characterized by its ethyl ester group and a nitrophenyl substituent at the 3-position of the acrylate moiety. The (E) configuration indicates that the substituents on the double bond are on opposite sides, which can influence its physical properties and reactivity.

The synthesis of (E)-Ethyl 3-(2-nitrophenyl)acrylate typically involves the reaction of acrylic acid derivatives with substituted phenols under specific conditions. The presence of the nitro group introduces electron-withdrawing effects, which can enhance the reactivity of the acrylate group. This makes it a valuable precursor in various polymerization reactions, particularly in free radical polymerization and controlled radical polymerization techniques.

Recent studies have highlighted the potential of (E)-Ethyl 3-(2-nitrophenyl)acrylate in advanced materials development. For instance, researchers have explored its use in synthesizing stimuli-responsive polymers, where the nitrophenyl group can act as a photosensitive or thermoresponsive moiety. These polymers exhibit reversible changes in their physical properties upon exposure to external stimuli, making them suitable for applications in drug delivery systems, sensors, and actuators.

In addition to its role as a monomer, (E)-Ethyl 3-(2-nitrophenyl)acrylate has been investigated for its potential in organic electronics. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to modify surface properties for improved adhesion or electronic performance. This has implications in the fabrication of organic field-effect transistors (OFETs) and other electronic devices.

The optical properties of (E)-Ethyl 3-(2-nitrophenyl)acrylate have also been studied extensively. The conjugated system formed by the acrylate and nitrophenyl groups gives rise to strong absorption bands in the ultraviolet-visible spectrum. This makes it a candidate for applications in optical materials, such as light-harvesting devices and photovoltaic cells.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing (E)-Ethyl 3-(2-nitrophenyl)acrylate. Researchers are focusing on catalytic processes that reduce energy consumption and minimize waste generation. These efforts align with global initiatives to develop environmentally friendly chemical manufacturing practices.

In conclusion, (E)-Ethyl 3-(2-nitrophenyl)acrylate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern materials science and organic electronics. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in technological advancements.